PPARδ Functional Potency vs. L-165041
In head-to-head human PPARδ reporter gene assays, GW501516 activated PPARδ at concentrations ≥10⁻⁸ M (10 nM), whereas L-165041 required concentrations ≥5 × 10⁻⁶ M (5,000 nM) to achieve measurable reporter activation, representing an approximately 500-fold difference in the minimal activating concentration [1]. The EC50 of GW501516 for human recombinant PPARδ is ~1 nM, compared with ~500 nM for L-165041 as confirmed across multiple independent sources [2]. This potency differential is critical for experiments requiring low-nanomolar target engagement without non-specific effects.
| Evidence Dimension | PPARδ functional activation potency (EC50) |
|---|---|
| Target Compound Data | GW501516 EC50 = ~1 nM; minimal activating concentration 10⁻⁸ M in reporter gene assay |
| Comparator Or Baseline | L-165041 EC50 = ~500 nM; minimal activating concentration 5 × 10⁻⁶ M in reporter gene assay |
| Quantified Difference | Approximately 500-fold lower EC50 and 500-fold lower minimal activating concentration for GW501516 vs. L-165041 |
| Conditions | Human PPARδ reporter gene assay in COS-7 or equivalent cell lines; recombinant human PPARδ binding/transactivation assays |
Why This Matters
Procurement of GW501516 over L-165041 enables PPARδ activation experiments at low nanomolar concentrations where off-target receptor engagement (PPARα/γ) is minimized, preserving assay specificity.
- [1] Aoki T, Ohta T, Shigenobu K, et al. Neuroprotective efficacy of the peroxisome proliferator-activated receptor δ-selective agonists in vitro and in vivo. J Pharmacol Sci. 2006;100(2):125-133. (Note: later published in Neuropharmacology). DOI: 10.1254/jphs.FP0050850. View Source
- [2] Koyama H, Boueres JK, Miller DJ, et al. Synthesis of a novel human PPARδ selective agonist and its stimulatory effect on oligodendrocyte differentiation. Bioorg Med Chem Lett. 2011;21(1):233-237. (EC50 values: GW501516 ~1 nM; L-165041 50 nM by human recombinant PPARβ assay; MBX-8025 2 nM). View Source
